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Compound of Interest

Compound Name: 3-Methyl-1-naphthol

Cat. No.: B078839

Essential Safety and Handling Guide for 3-
Methyl-1-naphthol

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 3-Methyl-1-naphthol (CAS No.
13615-40-2) is readily available. This guide is based on the safety information for the closely
related compound, 1-Naphthol (CAS No. 90-15-3). Researchers should handle 3-Methyl-1-
naphthol with the assumption that it has similar or potentially greater hazards. All procedures
should be conducted with caution and under the supervision of a qualified professional.

This document provides immediate and essential safety protocols, operational plans, and
disposal instructions for laboratory personnel, including researchers, scientists, and drug
development professionals, working with 3-Methyl-1-naphthol.

Immediate Safety Information

3-Methyl-1-naphthol is presumed to be harmful if swallowed, toxic in contact with skin, and to
cause serious eye damage and skin and respiratory irritation.[1][2]

Personal Protective Equipment (PPE) at a Glance:
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Protection Type Required PPE

Chemical safety goggles or a face shield are

Eye/Face Protection
mandatory.[3]

Chemical-resistant gloves (e.g., nitrile) and a lab
Skin Protection coat are required. Flame-retardant and

impervious clothing should be worn.[3]

Use in a well-ventilated area, preferably under a

) ) chemical fume hood.[1] If dust or aerosols are
Respiratory Protection ] )
generated, a NIOSH-approved respirator with

an appropriate cartridge is necessary.

Wear appropriate protective gloves to prevent

Hand Protection ]
skin exposure.[4]

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling 3-Methyl-1-naphthol in a
laboratory setting.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated area.[4][5]
» Store locked up and away from incompatible materials such as strong oxidizing agents.[1]
2. Handling and Use:

o All handling of 3-Methyl-1-naphthol should be conducted in a designated area, preferably
within a chemical fume hood.[1]

¢ Avoid the formation of dust and aerosols.[6]

e Do not eat, drink, or smoke when using this product.[2]
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e Wash hands and any exposed skin thoroughly after handling.[1][2]
o Ensure that an eyewash station and safety shower are readily accessible.[4]
3. Disposal Plan:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2]

o Contaminated materials and empty containers should be treated as hazardous waste.

e Do not allow the product to enter drains or waterways.[6]

Emergency Response Protocols

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For spills, prevent further leakage or spillage if it is safe to do so.[6]

Clean-up:
o Wear appropriate PPE, including respiratory protection.[6]

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.[4]

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.

» Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Exposure Response:
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Quantitative Data

The following table summarizes key quantitative data for 1-Naphthol, which should be used as
a reference for 3-Methyl-1-naphthol with caution.

Property Value (for 1-Naphthol)

Melting Point 95-97 °C /203 - 206.6 °F[1]

Boiling Point 278 - 280 °C / 532.4 - 536 °F @ 760 mmHg[1]
Flash Point 125 °C / 257 °F[1]

Vapor Pressure 1.3 hPa @ 94 °C[1]

Oral LD50 (Rat) 1870 mg/kg[2]

Dermal LD50 (Rabbit) 880 mg/kg[2]

Experimental Protocols Cited

The safety and toxicological data presented in this guide are based on standardized tests such
as those outlined by the Occupational Safety and Health Administration (OSHA) and the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The LD50
values are determined through acute toxicity studies in animal models.
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Workflow for Handling 3-Methyl-1-naphthol

Safe Handling Workflow for 3-Methyl-1-naphthol
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Caption: Workflow for the safe handling of 3-Methyl-1-naphthol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]
2. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
3. echemi.com [echemi.com]
e 4. southwest.tn.edu [southwest.tn.edu]
5. lobachemie.com [lobachemie.com]
6. cdhfinechemical.com [cdhfinechemical.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

